Cas no 6520-81-6 (2,4-Thiophenedicarboxylic acid, dimethyl ester)

• Product Name: 2,4-Thiophenedicarboxylic acid, dimethyl ester
• CAS No: 6520-81-6
• MF: C₈H₈O₄S
• MW: 200.211721420288
• CID: 402880
• PubChem ID: 13156398
• Update Time: 2025-04-19

2,4-Thiophenedicarboxylic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiophenedicarboxylic acid, dimethyl ester
• 3,5-Thiophenedicarboxylic acid dimethyl ester
• dimethyl thiophene-2,4-dicarboxylate
• 6520-81-6
• DTXSID00522893
• SCHEMBL70248
• dimethyl thiophen-2,4-dicarboxylate

• Inchi： 1S/C8H8O4S/c1-11-7(9)5-3-6(13-4-5)8(10)12-2/h3-4H,1-2H3
• InChI Key： GUYGZVVCZMIUTA-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(=O)OC

Computed Properties

• Exact Mass: 200.01432991g/mol
• Monoisotopic Mass: 200.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.8Ų